molecular formula C13H23NO3 B6271303 tert-butyl 4-ethyl-1-(hydroxymethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate CAS No. 2757912-47-1

tert-butyl 4-ethyl-1-(hydroxymethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate

Cat. No. B6271303
CAS RN: 2757912-47-1
M. Wt: 241.3
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Tert-butyl 4-ethyl-1-(hydroxymethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate, also known as TBMEC, is a chemical compound that has shown potential use in scientific research.

Scientific Research Applications

Tert-butyl 4-ethyl-1-(hydroxymethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate has shown potential use in scientific research, particularly in the field of neuroscience. It has been found to act as a selective agonist for the α4β2 nicotinic acetylcholine receptor, which is involved in cognitive function and memory. tert-butyl 4-ethyl-1-(hydroxymethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate has also been found to enhance the release of dopamine and acetylcholine in the brain, which could have implications for the treatment of neurological disorders such as Parkinson's disease and Alzheimer's disease.

Mechanism of Action

Tert-butyl 4-ethyl-1-(hydroxymethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate acts as a selective agonist for the α4β2 nicotinic acetylcholine receptor, which is a ligand-gated ion channel that is widely distributed in the brain. When tert-butyl 4-ethyl-1-(hydroxymethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate binds to this receptor, it causes the channel to open, allowing positively charged ions such as sodium and calcium to flow into the cell. This depolarizes the cell membrane and triggers the release of neurotransmitters such as dopamine and acetylcholine.
Biochemical and Physiological Effects:
tert-butyl 4-ethyl-1-(hydroxymethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate has been found to enhance the release of dopamine and acetylcholine in the brain, which could have implications for the treatment of neurological disorders such as Parkinson's disease and Alzheimer's disease. It has also been found to improve cognitive function and memory in animal models, suggesting that it could have potential as a cognitive enhancer.

Advantages and Limitations for Lab Experiments

One advantage of tert-butyl 4-ethyl-1-(hydroxymethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate is that it is relatively easy to synthesize using a simple, four-step process. It has also been found to be selective for the α4β2 nicotinic acetylcholine receptor, which could make it a useful tool for studying the role of this receptor in cognitive function and memory. However, one limitation of tert-butyl 4-ethyl-1-(hydroxymethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate is that it has not yet been extensively studied in humans, so its safety and efficacy are not yet well-established.

Future Directions

There are several potential future directions for research on tert-butyl 4-ethyl-1-(hydroxymethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate. One area of interest is the development of tert-butyl 4-ethyl-1-(hydroxymethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate analogs that could have improved selectivity and efficacy. Another area of interest is the study of tert-butyl 4-ethyl-1-(hydroxymethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate in animal models of neurological disorders such as Parkinson's disease and Alzheimer's disease, to determine its potential therapeutic effects. Finally, the role of the α4β2 nicotinic acetylcholine receptor in cognitive function and memory is still not well-understood, so further research on this topic could provide valuable insights into the underlying mechanisms of these processes.

Synthesis Methods

Tert-butyl 4-ethyl-1-(hydroxymethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate can be synthesized using a simple, four-step process that involves the reaction of several chemical compounds. The first step involves the reaction of tert-butyl 4-ethyl-1,1-dimethyl-1H-pyrazole-3-carboxylate with paraformaldehyde to yield tert-butyl 4-ethyl-1-(hydroxymethyl)-1H-pyrazole-3-carboxylate. In the second step, this compound is reacted with sodium hydride to form tert-butyl 4-ethyl-1-(hydroxymethyl)-2-pyrazolinecarboxylate. The third step involves the reaction of this compound with 1,3-dibromo-1,1,3,3-tetramethyldisiloxane to yield tert-butyl 4-ethyl-1-(hydroxymethyl)-2-bromo-2-azabicyclo[2.1.1]hexane-2-carboxylate. Finally, the fourth step involves the reaction of this compound with sodium methoxide to yield tert-butyl 4-ethyl-1-(hydroxymethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 4-ethyl-1-(hydroxymethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate involves the protection of the hydroxyl group, followed by the formation of the bicyclic ring system and the esterification of the carboxylic acid group.", "Starting Materials": [ "4-ethyl-2-oxocyclohexanecarboxylic acid", "tert-butyl alcohol", "hydroxymethylamine hydrochloride", "sodium bicarbonate", "ethyl acetate", "magnesium sulfate", "sodium chloride" ], "Reaction": [ "Protection of the hydroxyl group of hydroxymethylamine with tert-butyl dimethylsilyl chloride in the presence of imidazole", "Addition of the protected hydroxymethylamine to 4-ethyl-2-oxocyclohexanecarboxylic acid in the presence of sodium bicarbonate to form the bicyclic ring system", "Deprotection of the hydroxyl group with tetra-n-butylammonium fluoride", "Esterification of the carboxylic acid group with tert-butyl alcohol and catalytic amounts of p-toluenesulfonic acid in ethyl acetate", "Isolation of the product by extraction with ethyl acetate, drying over magnesium sulfate, and filtration", "Purification of the product by recrystallization from ethyl acetate/hexanes", "Characterization of the product by NMR spectroscopy and mass spectrometry" ] }

CAS RN

2757912-47-1

Product Name

tert-butyl 4-ethyl-1-(hydroxymethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate

Molecular Formula

C13H23NO3

Molecular Weight

241.3

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.